Cas no 1805876-93-0 (3-(3-Bromopropyl)-2-nitrotoluene)

• Product Name: 3-(3-Bromopropyl)-2-nitrotoluene
• CAS No: 1805876-93-0
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 5005890
• PubChem ID: 134621813
• Update Time: 2025-06-07

3-(3-Bromopropyl)-2-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropyl)-2-nitrotoluene

• Inchi： 1S/C10H12BrNO2/c1-8-4-2-5-9(6-3-7-11)10(8)12(13)14/h2,4-5H,3,6-7H2,1H3
• InChI Key： DMCHFASGHIOLMB-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8

Additional information on 3-(3-Bromopropyl)-2-nitrotoluene

Introduction to 3-(3-Bromopropyl)-2-nitrotoluene (CAS No. 1805876-93-0)

3-(3-Bromopropyl)-2-nitrotoluene (CAS No. 1805876-93-0) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which combines a bromopropyl group and a nitro group attached to a toluene ring. The combination of these functional groups endows the molecule with a range of chemical properties that make it an attractive candidate for further research and development.

The chemical structure of 3-(3-Bromopropyl)-2-nitrotoluene consists of a benzene ring with a methyl group at the 2-position and a nitro group at the 3-position. Additionally, a bromopropyl chain is attached at the 4-position of the benzene ring. This arrangement of functional groups provides the molecule with both electrophilic and nucleophilic properties, making it a valuable intermediate in organic synthesis. The bromine atom, in particular, can be readily substituted in various reactions, allowing for the synthesis of a wide range of derivatives.

In the context of pharmaceutical research, 3-(3-Bromopropyl)-2-nitrotoluene has shown promise as a precursor for the synthesis of novel drugs. The nitro group can be reduced to an amino group, which is a common functional group in many biologically active compounds. This transformation can be achieved through various reduction methods, such as catalytic hydrogenation or chemical reduction using reagents like tin(II) chloride or sodium dithionite. The resulting amino-substituted derivatives can then be further modified to introduce additional functional groups, leading to the development of new therapeutic agents.

Recent studies have also explored the use of 3-(3-Bromopropyl)-2-nitrotoluene in the synthesis of materials science applications. For instance, researchers have investigated its potential as a building block for the preparation of advanced polymers and functional materials. The bromopropyl group can be used to introduce cross-linking sites or reactive functionalities into polymer chains, enhancing their mechanical properties and thermal stability. Additionally, the nitro group can be converted into other functional groups, such as hydroxyl or carboxyl groups, which can further tailor the properties of the resulting materials.

The synthetic versatility of 3-(3-Bromopropyl)-2-nitrotoluene has been demonstrated through various synthetic routes. One common approach involves the bromination of 2-nitrotoluene followed by alkylation with 1-bromo-3-chloropropane. This method provides high yields and good selectivity, making it suitable for large-scale production. Another approach involves the direct reaction of 2-nitrotoluene with 1-bromo-3-chloropropane in the presence of a suitable catalyst, such as potassium carbonate or cesium carbonate. These synthetic methods have been optimized to minimize side reactions and improve overall efficiency.

In terms of safety and handling, 3-(3-Bromopropyl)-2-nitrotoluene should be handled with care due to its reactivity and potential health hazards. It is important to follow standard laboratory safety protocols when working with this compound, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper ventilation should be maintained to prevent exposure to vapors or aerosols.

The environmental impact of 3-(3-Bromopropyl)-2-nitrotoluene is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to dispose of this compound according to local regulations and guidelines for hazardous waste management. Efforts should be made to minimize its release into the environment through proper containment and disposal practices.

In conclusion, 3-(3-Bromopropyl)-2-nitrotoluene (CAS No. 1805876-93-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and synthetic versatility make it an attractive candidate for further research and development in fields such as pharmaceuticals, materials science, and chemical synthesis. As research continues to advance, it is likely that new applications and derivatives will emerge, further expanding the utility of this compound.